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Compound of Interest

Compound Name: 2'-Deoxyadenosine-15N5,d13

Cat. No.: B15554195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

experimental application of 2'-Deoxyadenosine-¹⁵N₅,d₁₃, an isotopically labeled nucleoside

analog crucial for a variety of research applications. This document outlines its

physicochemical properties, potential hazards, appropriate handling procedures, and detailed

experimental protocols for its use in nuclear magnetic resonance (NMR) and mass

spectrometry (MS). Furthermore, it visualizes the key metabolic pathways involving

deoxyadenosine to provide a complete contextual understanding for researchers.

Chemical and Physical Properties
2'-Deoxyadenosine-¹⁵N₅,d₁₃ is a stable, non-radioactive isotopically labeled form of the

naturally occurring nucleoside, 2'-deoxyadenosine. The heavy isotopes (¹⁵N and ¹³C, though

the prompt specifies d₁₃ which is ambiguous and will be interpreted as ¹³C₁₀ based on common

labeling patterns) serve as tracers in various biochemical and metabolic studies.
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Property Value Reference

Chemical Formula C₁₀H₁₃¹⁵N₅O₃ [1]

Molecular Weight Approximately 268.24 g/mol [2]

Appearance White to off-white solid

Storage Temperature -20°C [2]

Solubility Soluble in water [3]

Safety and Hazard Information
While 2'-Deoxyadenosine-¹⁵N₅,d₁₃ is not classified as a hazardous substance, standard

laboratory safety precautions should always be observed. The toxicological properties of this

specific isotopically labeled compound have not been extensively studied. However, data from

similar labeled nucleosides provide a basis for safe handling procedures.

Hazard Category Description
Precautionary
Measures

First Aid

Inhalation

May be harmful if

inhaled. May cause

respiratory tract

irritation.

Avoid breathing dust.

Use in a well-

ventilated area or with

respiratory protection.

Move person to fresh

air. If breathing is

difficult, give oxygen.

Skin Contact
May cause skin

irritation.

Wear protective

gloves and lab coat.

Wash off with soap

and plenty of water.

Eye Contact
May cause eye

irritation.

Wear safety glasses

or goggles.

Rinse thoroughly with

plenty of water for at

least 15 minutes and

consult a physician.

Ingestion
May be harmful if

swallowed.

Do not eat, drink, or

smoke when using

this product.

Rinse mouth with

water. Do not induce

vomiting. Call a

physician.
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Stability and Reactivity: Stable under recommended storage conditions.[4] Avoid strong

oxidizing agents.[4] Hazardous decomposition products under fire conditions may include

carbon monoxide, carbon dioxide, and nitrogen oxides.[3]

Handling and Storage
Proper handling and storage are essential to maintain the integrity of 2'-Deoxyadenosine-

¹⁵N₅,d₁₃ and to ensure laboratory safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid formation of dust and aerosols.[4] Use in a chemical fume hood or other

well-ventilated area. After handling, wash hands thoroughly.

Storage: Store in a tightly sealed container at -20°C.[2] Protect from light.

Experimental Protocols
2'-Deoxyadenosine-¹⁵N₅,d₁₃ is primarily used as a tracer in NMR and mass spectrometry to

study DNA structure, dynamics, and metabolism.

Preparation of ¹⁵N-labeled DNA for NMR Spectroscopy
This protocol outlines the general steps for incorporating 2'-Deoxyadenosine-¹⁵N₅,d₁₃ into a

DNA oligonucleotide for NMR studies.

Objective: To synthesize a ¹⁵N-labeled DNA strand for structural and dynamic analysis by NMR.

Materials:

2'-Deoxyadenosine-¹⁵N₅,d₁₃

Other unlabeled or appropriately labeled deoxynucleoside triphosphates (dNTPs)

DNA template

Primer
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DNA Polymerase (e.g., Taq polymerase)

Polymerase Chain Reaction (PCR) thermocycler

Buffers and reagents for PCR and purification

Methodology:

Phosphorylation of Labeled Deoxyadenosine: Convert the 2'-Deoxyadenosine-¹⁵N₅,d₁₃

nucleoside to its triphosphate form (dATP) using appropriate enzymatic or chemical

methods. This is often a prerequisite for its use in enzymatic DNA synthesis.

PCR Amplification: Set up a PCR reaction using a DNA template that contains the sequence

of interest. In the dNTP mix, substitute standard dATP with the ¹⁵N-labeled dATP. The other

dNTPs (dCTP, dGTP, dTTP) are added in their standard, unlabeled forms unless other

specific labeling is desired.

Purification of Labeled DNA: After the PCR reaction, purify the ¹⁵N-labeled DNA product from

the reaction mixture. This can be achieved using methods such as polyacrylamide gel

electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

Sample Preparation for NMR: Dissolve the purified ¹⁵N-labeled DNA in a suitable NMR buffer

(e.g., phosphate buffer with D₂O). The concentration should be optimized for the specific

NMR experiment.

NMR Data Acquisition: Acquire ¹H-¹⁵N heteronuclear NMR spectra (e.g., HSQC) to observe

the signals from the ¹⁵N-labeled adenine bases.

Sample Preparation for Mass Spectrometry-based DNA
Adduct Analysis
This protocol describes the general workflow for using 2'-Deoxyadenosine-¹⁵N₅,d₁₃ as an

internal standard for the quantification of DNA adducts.

Objective: To accurately quantify a specific DNA adduct in a biological sample using isotope

dilution mass spectrometry.
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Materials:

Biological sample containing DNA

2'-Deoxyadenosine-¹⁵N₅,d₁₃ (as an internal standard)

Enzymes for DNA digestion (e.g., nuclease P1, alkaline phosphatase)

Solid-phase extraction (SPE) cartridges for sample cleanup

LC-MS/MS system

Methodology:

DNA Extraction: Isolate genomic DNA from the biological sample (e.g., cells or tissues).

Internal Standard Spiking: Add a known amount of 2'-Deoxyadenosine-¹⁵N₅,d₁₃ to the

extracted DNA sample. This serves as an internal standard to correct for sample loss during

processing and for variations in ionization efficiency.

Enzymatic Digestion: Digest the DNA to individual deoxynucleosides using a cocktail of

enzymes such as nuclease P1 and alkaline phosphatase.

Sample Cleanup: Purify the deoxynucleoside mixture using solid-phase extraction (SPE) to

remove salts and other interfering substances.

LC-MS/MS Analysis: Analyze the purified deoxynucleoside sample by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The instrument is set up to

monitor the specific mass transitions for both the native deoxyadenosine (and its adduct) and

the ¹⁵N-labeled internal standard.

Quantification: The concentration of the DNA adduct in the original sample is determined by

comparing the peak area of the analyte to the peak area of the known amount of the ¹⁵N-

labeled internal standard.

Metabolic Pathways
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Understanding the metabolic fate of deoxyadenosine is critical for interpreting data from tracer

experiments. Deoxyadenosine is primarily metabolized through the purine salvage pathway.

Purine Salvage Pathway
The purine salvage pathway recycles purine bases from the degradation of nucleic acids.
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Caption: Overview of the purine salvage and degradation pathways for 2'-Deoxyadenosine.

Experimental Workflow for Mass Spectrometry
The following diagram illustrates a typical workflow for a mass spectrometry experiment using

an isotopically labeled internal standard.
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Caption: A typical experimental workflow for DNA adduct analysis using LC-MS/MS.
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This guide provides a comprehensive overview of the safety, handling, and application of 2'-

Deoxyadenosine-¹⁵N₅,d₁₃. Researchers should always consult the most recent safety data

sheets from their supplier and adhere to their institution's safety protocols. By following these

guidelines, researchers can safely and effectively utilize this valuable tool in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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